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Compound of Interest

Compound Name: Propylamine Hydroiodide
CAS No.: 14488-45-0
Cat. No.: B1434584
Get Quote
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Technical Guide: Propylamine Hydroiodide (PAI)
Physicochemical Profile, Operational Safety, and

Synthesis Protocols
Executive Summary

Propylamine Hydroiodide (PAI), also known as

-Propylammonium lodide, is a critical organic halide precursor primarily utilized in the synthesis
of Perovskite Solar Cells (PSCs) and Light Emitting Diodes (LEDs).[1][2][3][4] It functions as a
bulky cation to induce 2D or quasi-2D perovskite lattice structures, significantly enhancing
moisture stability and defect passivation in photovoltaic devices.

While often categorized generically as an alkylammonium salt, PAI presents specific stability
challenges—notably hygroscopicity and photo-oxidation—that directly impact experimental
reproducibility. This guide synthesizes standard safety data with field-proven handling protocols
for high-purity applications.
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Part 1: Chemical Identity & Physicochemical Profiling

Purity Criticality: In photovoltaic applications, purity <99.5% introduces deep-level trap states,

reducing carrier lifetime. The presence of free iodine (

) (indicated by yellowing) acts as a recombination center, severely degrading device

performance.
Property Specification Technical Note
IUPAC Name Propan-1-amine hydroiodide
Formula Often written as
Stoichiometry critical for
Molar Mass 187.02 g/mol ]
precursor solutions
Yellow/Orange indicates
oxidation (
Appearance White crystalline powder
)
) ) Decomposition often occurs
Melting Point ~190°C
near MP
B High: Ethanol, DMF, DMSO, Low: Diethyl ether, Toluene
Solubility )
Water (used for washing)
o ) Rapidly absorbs atmospheric
Hygroscopicity High

moisture

Part 2: Hazard Characterization (GHS/CLP)

Unlike inert salts, PAIl is a distinct irritant due to the equilibrium potential to release hydroiodic

acid and propylamine upon hydrolysis or thermal decomposition.

Signal Word:WARNING
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Hazard Code Description Mechanism of Action

Acidic hydrolysis on moist skin

H315 Causes skin irritation
surfaces.
Corrosive damage to mucous
H319 Causes serious eye irritation membranes via iodide/amine
interaction.
] o Inhalation of dust triggers
H335 May cause respiratory irritation

bronchial inflammation.

Precautionary Response (P-Codes):
e P261: Avoid breathing dust/fume.[5][6]
» P280: Wear protective gloves/eye protection (Nitrile gloves >0.11mm recommended).

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[6] Remove
contact lenses.[6]

Part 3: Storage, Stability & Degradation Mechanisms

The "Why" Behind the Protocol: Standard storage (Room Temp, Desiccator) is often insufficient
for "Device Grade" PAI. The iodide ion (

) is photosensitive and prone to oxidation.

e Moisture Attack: Water molecules intercalate into the crystal lattice, causing clumping. This
alters the stoichiometry when weighing for precursor solutions (

: PAI ratio shifts).

o Photo-Oxidation: Exposure to UV/Blue light in the presence of oxygen accelerates the
formation of triiodide (

) and free iodine (

).
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Degradation Pathway Visualization:
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(C3H7NH3+ I-)

Figure 1: Environmental degradation pathway of Propylamine Hydroiodide. The appearance
of yellow color confirms the presence of lodine (

), rendering the material unsuitable for high-efficiency solar cells.

Part 4: Operational Protocol (Synthesis & Purification)

Context: Researchers often need to synthesize PAI fresh to ensure stoichiometry, as
commercial batches may degrade during shipping.

Objective: Synthesize high-purity PAI from Propylamine and Hydroiodic Acid.

Reagents:

Propylamine (

) [CAS: 107-10-8] (Keep cold).

Hydroiodic Acid (HI), 57% wt in water (stabilized).

Solvent: Ethanol (Absolute).

Wash Solvent: Diethyl Ether (Anhydrous).
Step-by-Step Workflow:
o Setup (Ice Bath): Place a round-bottom flask containing ethanol (50 mL) in an ice bath (

). The reaction is highly exothermic.
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e Amine Addition: Add Propylamine (1.0 eq) to the ethanol. Stir for 5 mins.

« Acid Addition: Dropwise, add Hydroiodic Acid (1.05 eq - slight excess ensures full
protonation).

o Observation: Solution should remain clear. If it turns yellow immediately, the HI source
may be degraded.

e Reaction: Stir at

for 2 hours.

o Evaporation: Rotary evaporate at

until a white precipitate forms.

 Purification (The Critical Step):
o Wash the solid 3x with Diethyl Ether.
o Logic: PAl is insoluble in ether, but iodine (
) and residual amine are soluble. This removes impurities.
e Drying: Vacuum oven at

for 12 hours. Store in

glovebox.

Self-Validating Workflow Diagram:
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Figure 2: Synthesis and purification workflow with built-in quality control checkpoints. The
"Ether Wash" is the critical step for removing oxidative impurities.

Part 5: Emergency Response
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o Fire: PAI emits toxic fumes of Nitrogen Oxides (

) and Hydrogen lodide (
) under fire conditions. Use dry chemical or
.[6] Do not use high-pressure water jets (spreads the chemical).

o Spill: Do not sweep dry dust (inhalation risk). Dampen with inert oil or cover with sand, then
scoop into a waste container. Neutralize surface with dilute sodium thiosulfate (neutralizes
iodine residues).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1434584/docs#propylamine-hydroiodide-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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